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Cat. No.: B1672636
Get Quote
. J

This guide provides a comprehensive technical overview of Isowighteone, a prenylated
isoflavone of significant interest to researchers in natural product chemistry, pharmacology, and
drug development. We will delve into its core chemical attributes, biosynthetic origins, and
explore its multifaceted biological activities, supported by mechanistic insights and established
experimental protocols.

Core Molecular and Chemical Identity

Isowighteone is a naturally occurring isoflavone, a class of polyphenolic compounds known for
their structural similarity to estrogens and, consequently, their potential as phytoestrogens[1][2].
Its defining feature is the presence of a prenyl group (3-methylbut-2-enyl) attached to the B-
ring, a modification that significantly influences its biological properties.

Molecular Formula and Weight

The fundamental chemical identity of Isowighteone is summarized in the table below. These
values are critical for a range of applications, from mass spectrometry analysis to stoichiometric
calculations in experimental assays.
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Property Value Source(s)
Molecular Formula C20H180s5 [31141[5]
Molecular Weight 338.4 g/mol [3161[7]
Alternate Molecular Weight 338.35 g/mol [41[5]

CAS Registry Number 68436-47-5 [4]

Chemical Structure and Nomenclature

The precise arrangement of atoms dictates the molecule's reactivity and interaction with
biological targets. Isowighteone is an isomer of Wighteone, with the key distinction being the
position of the prenyl group on the aromatic rings[1][8].

e |[UPAC Name: 5,7-dihydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyllchromen-4-one[3]
e Common Synonyms: 3'-(gamma,gamma-dimethylallyl)genistein, 3'-prenylgenistein[3][4]

The structural backbone of Isowighteone is the isoflavone core, which consists of two
aromatic rings (A and B) linked by a three-carbon bridge that forms a heterocyclic C ring.

Caption: Schematic representation of the Isowighteone molecule.

Natural Occurrence and Biosynthesis

Isowighteone is a secondary metabolite found in a variety of plants, particularly within the
Leguminosae family[9]. It has been successfully isolated from species such as Ficus mucuso,
Piscidia piscipula, Glycyrrhiza uralensis, and the roots of Sophora flavescens|[3][7].

The biosynthesis of Isowighteone occurs via the phenylpropanoid pathway, a complex
metabolic route responsible for producing a wide array of plant secondary metabolites[9][10].
The synthesis begins with the amino acid phenylalanine and proceeds through several
enzymatic steps to produce the isoflavone skeleton. The key intermediate, naringenin, is
converted to the isoflavone genistein. A crucial final step involves the attachment of a prenyl
group to the 3' position of the B-ring of genistein, a reaction catalyzed by a specific isoflavonoid
prenyltransferase, such as LaPT1 identified from white lupin (Lupinus albus)[7]. The expression
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of genes involved in this pathway, including those for transcription factors like GmMYB176 and
GmbZIP5, can regulate the accumulation of Isowighteone[9][10][11].
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Simplified Isowighteone Biosynthesis Pathway

Caption: Simplified biosynthetic pathway of Isowighteone.

Biological Activities and Mechanisms of Action

Isowighteone has demonstrated a range of biological activities that make it a compelling
candidate for further investigation. Its effects are largely attributed to its isoflavone structure
and the presence of the lipophilic prenyl group.

Anticancer Properties
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Emerging research highlights the antiproliferative potential of Isowighteone against various
cancer cell lines. It has shown strong activity against leukemia (K562) and gastric tumor (AGS)
cell lines[1]. The cytotoxic effects of isoflavones, including Isowighteone, are often linked to
their ability to modulate key cellular signaling pathways involved in cell cycle progression and
apoptosis[1].

Modulation of the PI3BK/Akt Signaling Pathway

One of the key mechanisms through which Isowighteone exerts its effects is by inhibiting the
Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway[12]. This pathway is a critical regulator
of cell survival, proliferation, and differentiation, and its dysregulation is a common feature in
many cancers and inflammatory diseases. By suppressing this pathway, Isowighteone can
inhibit the osteogenic differentiation of vascular smooth muscle cells, suggesting a potential
role in preventing vascular calcification[12].

Isowighteone Inhibition of the PI3K/Akt Pathway
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Caption: Mechanism of Isowighteone's inhibitory action.

Antimicrobial Activity
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Prenylated flavonoids and isoflavonoids are recognized for their antimicrobial properties.
Isowighteone, in particular, may have activity against fungal pathogens of plants[7]. The
metabolic engineering of plants to produce Isowighteone is being explored as a strategy to
enhance disease resistance in legumes[7].

Experimental Protocols

To facilitate further research on Isowighteone, this section provides a standardized protocol for
assessing its cytotoxic effects on cancer cell lines.

Cell Viability Assessment using MTT Assay

This assay is a colorimetric method for assessing cell metabolic activity, which serves as an
indicator of cell viability, proliferation, and cytotoxicity.

Workflow:
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4. Incubate
(e.g., 48 hours)
G. Add MTT Reageng
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7. Add Solubilizing Agent
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(e.g., 570 nm)
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Caption: Step-by-step workflow for the MTT assay.

Detailed Protocol:
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e Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 103 to 1 x 10* cells per
well. Incubate for 24 hours to allow for cell attachment[12].

» Compound Treatment: Prepare serial dilutions of Isowighteone in an appropriate solvent
(e.g., DMSO) and then in cell culture medium. Remove the old medium from the cells and
add the medium containing different concentrations of Isowighteone. Include a vehicle
control (medium with DMSO) and an untreated control.

 Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C
in a humidified incubator with 5% CO-.

o MTT Addition: Following incubation, add 20 pL of MTT solution (5 mg/mL in PBS) to each
well and incubate for another 2-4 hours. During this time, viable cells with active
mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

e Solubilization: Carefully remove the medium and add 150 pL of a solubilizing agent, such as
DMSO, to each well to dissolve the formazan crystals.

o Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using
a microplate reader.

» Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. The ICso value (the concentration of Isowighteone that inhibits 50% of cell
growth) can then be determined by plotting a dose-response curve.

Conclusion and Future Directions

Isowighteone is a promising natural product with a well-defined chemical structure and diverse
biological activities. Its ability to modulate critical signaling pathways like PI3K/Akt underscores
its potential as a lead compound for the development of new therapeutic agents, particularly in
the areas of oncology and inflammatory diseases. Future research should focus on in-vivo
efficacy studies, elucidation of additional molecular targets, and the exploration of its potential
as an antimicrobial agent. The metabolic engineering of plants to enhance Isowighteone
production also presents an exciting avenue for agricultural applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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